Cas no 1260836-18-7 (1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid)

• Product Name: 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid
• CAS No: 1260836-18-7
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4936880
• Update Time: 2025-06-07

1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-trifluoromethylphenylacetic acid
• 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)6-3-5(4-8(14)15)1-2-7(6)13/h1-3H,4,13H2,(H,14,15)
• InChI Key： UKBBRSUZRZDYTG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CC(=O)O)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

Additional information on 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid

Recent Advances in the Application of 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid (CAS: 1260836-18-7) in Chemical Biology and Pharmaceutical Research

1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid (CAS: 1260836-18-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid derivatives for enhanced biological activity. The researchers employed a combination of computational modeling and high-throughput screening to identify derivatives with improved binding affinity to target proteins involved in inflammatory pathways. The study reported several promising candidates with significant inhibitory effects on key inflammatory markers, suggesting potential applications in the treatment of chronic inflammatory diseases.

In the field of oncology, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the anticancer properties of 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. Notably, one derivative exhibited potent activity against breast cancer cells (MCF-7) with an IC50 value of 0.8 μM, while showing minimal toxicity to normal cells. Mechanistic studies revealed that this compound induced apoptosis through the mitochondrial pathway, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid have also been the subject of recent investigation. A 2023 publication in European Journal of Pharmaceutical Sciences reported on the compound's metabolic stability and bioavailability. Using in vitro and in vivo models, researchers found that the compound demonstrated favorable metabolic stability in liver microsomes and moderate oral bioavailability in rodent models. These findings support its potential as a scaffold for developing orally bioavailable pharmaceutical agents.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes for producing 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid. A 2024 study in Organic Process Research & Development described a novel continuous-flow synthesis method that improved yield (85%) while reducing reaction time and waste generation compared to traditional batch processes. This technological advancement could facilitate larger-scale production of the compound for both research and potential commercial applications.

Looking forward, the unique chemical properties of 1-(4-Amino-3-trifluoromethyl-phenyl)-acetic acid, particularly its trifluoromethyl group and carboxylic acid functionality, continue to make it an attractive building block for medicinal chemistry. Current research directions include exploring its applications in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's versatility and demonstrated biological activity suggest it will remain an important focus of pharmaceutical research in the coming years.